Cas no 101667-98-5 (ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE)

• Product Name: ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• CAS No: 101667-98-5
• MF: C₁₀H₉ClN₂O₂S
• MW: 256.708659887314
• MDL: MFCD01097096
• CID: 234939
• PubChem ID: 2103964
• Update Time: 2025-10-31

ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• Ethyl 4-chloro-5-methylthieno-[2,3-d]pyrimidine-6-carboxylate
• Thieno[2,3-d]pyrimidine-6-carboxylicacid, 4-chloro-5-methyl-, ethyl ester
• 4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylic acid ethyl ester
• 5-Methyl-4-chloro-6-ethoxycarbonylthieno<2,3-d>pyrimidine
• ethyl 4-chloro-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-5-methylthiopheno[2,3-d]pyrimidine-6-carboxylate
• F3284-7831
• DTXSID80366530
• Ethyl 4-chloro-5-methylthieno[2 pound not3-d]pyrimidine-6-carboxylate
• SCHEMBL2368890
• 5-methyl-4-chloro-6-ethoxycarbonylthieno[2,3-d]pyrimidine
• SR-01000052221
• BP-21196
• A897106
• Thieno[2,3-d]pyrimidine-6-carboxylic acid, 4-chloro-5-methyl-, ethyl ester
• AM802841
• BEA66798
• Z56979288
• Thieno[2,3-d]pyrimidine-6-carboxylicacid,4-chloro-5-methyl-,ethyl ester
• AKOS000116859
• SR-01000052221-1
• 101667-98-5
• EN300-09452
• BS-14050
• CHEMBL4513968
• FT-0731978
• MFCD01097096
• DA-16998
• ALBB-031112

• MDL： MFCD01097096
• Inchi： 1S/C10H9ClN2O2S/c1-3-15-10(14)7-5(2)6-8(11)12-4-13-9(6)16-7/h4H,3H2,1-2H3
• InChI Key： FIIBPXMYXHXUPI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 256.00700
• Monoisotopic Mass: 256.007326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 3.4

Experimental Properties

• Density: 1.409
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.629
• PSA: 80.32000
• LogP: 2.82980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE

Comprehensive Overview of ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE (CAS No. 101667-98-5)

ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE (CAS No. 101667-98-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This thienopyrimidine derivative is characterized by its ethyl carboxylate group, chloro substitution at the 4-position, and a methylthio moiety at the 5-position, making it a versatile intermediate for further chemical modifications.

In recent years, the demand for thienopyrimidine-based compounds has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE due to its potential as a building block for kinase inhibitors, antiviral agents, and other bioactive molecules. The compound's CAS No. 101667-98-5 is frequently searched in academic databases and patent literature, reflecting its growing importance in synthetic chemistry.

The synthesis of ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE typically involves multi-step reactions, including cyclization and functional group transformations. Its chloro and methylthio groups offer reactive sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. This adaptability aligns with the current trend of fragment-based drug design and click chemistry, both of which are hot topics in the pharmaceutical industry.

From an environmental perspective, the compound's stability and biodegradability are under scrutiny, as sustainability becomes a key concern in chemical manufacturing. Researchers are exploring greener synthetic routes for thienopyrimidine derivatives, including ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE, to reduce waste and energy consumption. This aligns with the broader push for green chemistry and circular economy principles, which are frequently discussed in scientific forums and regulatory guidelines.

Analytical characterization of CAS No. 101667-98-5 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical for its application in high-value industries. The rise of AI-assisted molecular modeling has also enabled researchers to predict the properties and reactivity of ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE, accelerating its integration into drug development pipelines.

In conclusion, ETHYL 4-CHLORO-5-METHYLTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLATE (CAS No. 101667-98-5) represents a promising scaffold in modern chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural versatility and compatibility with contemporary synthetic methodologies make it a valuable asset for researchers tackling global challenges in health and sustainability.